

Pralnacasan high dose toxicity management

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Pralnacasan

CAS No.: 192755-52-5

Cat. No.: S540107

Get Quote

Known High-Dose Toxicity of Pralnacasan

The table below summarizes the key information on **Pralnacasan's** toxicity profile from the search results.

Aspect	Description
General Finding	Liver toxicity (hepatotoxicity) identified in animal studies [1] [2] [3].
Study Details	A 9-month animal toxicity study revealed liver abnormalities after long-term exposure to high doses [2].
Clinical Impact	Phase II and III clinical trials for rheumatoid arthritis, osteoarthritis, and psoriasis were voluntarily suspended in 2005 due to these toxicological concerns [1] [2].
Human vs. Animal Data	As of the trial suspension, no similar liver toxicity had been observed in human trials, but development was halted pending evaluation of the animal data [2].

Mechanisms and Context of Toxicity

Understanding the potential mechanisms behind this toxicity can guide your experimental design.

- **Primary Mechanism: Pralnacasan** is a potent, selective inhibitor of caspase-1 (also known as Interleukin-1 β Converting Enzyme, or ICE) [1] [4]. By inhibiting caspase-1, it blocks the maturation and release of key pro-inflammatory cytokines IL-1 β and IL-18 [1] [5].
- **Inflammasome Connection:** Caspase-1 is activated within multiprotein complexes called inflammasomes (e.g., the NLRP3 inflammasome). Aberrant inflammasome signaling is a known driver of various inflammatory diseases and drug-induced toxicities, particularly in the liver [6] [7].
- **Therapeutic Paradox:** While caspase-1 inhibition was the intended therapeutic action, the liver toxicity observed in long-term, high-dose animal studies suggests that prolonged and potent suppression of this inflammatory pathway may have unintended consequences [1] [3].

Suggested Experimental & Troubleshooting Guidelines

Based on the available information, here are key considerations for your experiments.

Frequently Asked Questions

- **Q: What is the most critical safety concern when working with Pralnacasan in vivo?**
 - **A:** The primary risk is dose-dependent hepatotoxicity with long-term administration. It is crucial to closely monitor liver function and histology in animal models, especially in studies exceeding several weeks [1] [2].
- **Q: Has the liver toxicity been observed in humans?**
 - **A:** According to the available literature, no. The toxicity that halted clinical trials was identified in a long-term animal model and had not been seen in human patients at the time of the suspension [2].


Troubleshooting Guide

- **Problem: Signs of liver toxicity in animal models.**
 - **Action 1: Review dosing regimen.** The toxicity is associated with **high doses and chronic exposure** (e.g., 9 months in the pivotal animal study) [2]. Consider whether your study objectives can be met with a lower dose or shorter duration.
 - **Action 2: Implement enhanced monitoring.** Increase the frequency of blood draws to check standard liver enzyme markers (e.g., ALT, AST). Plan for terminal histological analysis of liver tissue.

- **Action 3: Investigate mechanistic pathways.** Explore markers of inflammasome activity (e.g., levels of IL-1 β , IL-18, caspase-1 cleavage) and cell death (e.g., pyroptosis, apoptosis) in the liver to understand the specific pathway of injury [6] [7].

Proposed Experimental Workflow for Toxicity Assessment

The following diagram outlines a logical workflow for assessing **Pralnacasan**-induced hepatotoxicity in a preclinical setting.



[Click to download full resolution via product page](#)

Research Gaps and Future Directions

The search results confirm that **no established clinical or experimental protocol exists for managing or reversing Pralnacasan's high-dose toxicity**. Your research could make a significant contribution by focusing on:

- **Identifying Biomarkers:** Discovering early predictive biomarkers for the onset of hepatotoxicity.
- **Combination Therapies:** Testing if co-administration with hepatoprotective agents (e.g., N-acetylcysteine, other antioxidants) can mitigate the toxicity without compromising efficacy [7].
- **Exploring Analogues:** Investigating if more recent caspase-1 inhibitors (e.g., VX-765/Belnacasan, which also faced toxicity challenges) share the same toxicological profile and mechanisms [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Pralnacasan - an overview [sciencedirect.com]
2. Pralnacasan: Uses, Interactions, Mechanism of Action [go.drugbank.com]
3. A long way to go: caspase inhibitors in clinical use [nature.com]
4. CAS 192755-52-5 | Buy Pralnacasan (VX740; HMR3480) from ... [invivochem.com]
5. Deregulated inflammasome signaling in disease - PMC [pmc.ncbi.nlm.nih.gov]
6. NLRP3 inflammasome: structure, mechanism, drug-induced ... [pmc.ncbi.nlm.nih.gov]
7. Inflammasome activation as a key driver of acetaminophen ... [eurekalert.org]

To cite this document: Smolecule. [Pralnacasan high dose toxicity management]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b540107#pralnacasan-high-dose-toxicity-management>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com